Cas no 4332-69-8 (3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride)

3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride structure
4332-69-8 structure
Product Name:3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride
CAS No:4332-69-8
MF:C5H11ClN4
MW:162.62063908577
CID:5730682
PubChem ID:86262385
Update Time:2023-10-31

3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-241098
    • F2167-1475
    • 3-(2H-1,2,3-triazol-2-yl)propan-1-aminehydrochloride
    • 4332-69-8
    • 3-(triazol-2-yl)propan-1-amine;hydrochloride
    • 3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride
    • AKOS026747168
    • Inchi: 1S/C5H10N4.ClH/c6-2-1-5-9-7-3-4-8-9;/h3-4H,1-2,5-6H2;1H
    • InChI Key: VOLDLOJOIKIPHO-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCCN)N=CC=N1

Computed Properties

  • Exact Mass: 162.0672241g/mol
  • Monoisotopic Mass: 162.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 69.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Melting Point: 124-126 °C

3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H212331-100mg
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